Cas no 78056-67-4 (2-(1-Benzylpiperidin-4-yl)acetonitrile)
78056-67-4 structure
Product Name:2-(1-Benzylpiperidin-4-yl)acetonitrile
CAS No:78056-67-4
MF:C14H18N2
MW:214.306123256683
MDL:MFCD00010108
CID:567269
PubChem ID:562499
Update Time:2025-04-19
2-(1-Benzylpiperidin-4-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidineacetonitrile,1-(phenylmethyl)-
- (1-BENZYLPIPERIDIN-4-YL)ACETONITRILE
- 1-benzylpiperidine-4-acetonitrile
- 2-(1-BENZYL-4-PIPERIDYL)ACETONITRILE
- 2-(1-benzylpiperidin-4-yl)acetonitrile
- 1-(phenylmethyl)-4-piperidineacetonitrile
- DTXSID50999298
- (1-Benzyl-4-piperidinyl)acetonitrile #
- 1-Benzyl-4-piperidineacetonitrile
- 4-Piperidineacetonitrile, 1-(phenylmethyl)-
- 78056-67-4
- EINECS 278-822-6
- CS-W001644
- SB44068
- NS00059933
- SCHEMBL2407205
- A914331
- J-505314
- AKOS000268975
- KF-0239
- MFCD00010108
- STL191123
- DB-363859
- DB-009933
- A10004
- 2-(1-Benzylpiperidin-4-yl)acetonitrile
-
- MDL： MFCD00010108
- Inchi： 1S/C14H18N2/c15-9-6-13-7-10-16(11-8-13)12-14-4-2-1-3-5-14/h1-5,13H,6-8,10-12H2
- InChI Key： ZKOHFVJCKMHYSL-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCC(CC#N)CC1
Computed Properties
- Exact Mass: 214.14714
- Monoisotopic Mass: 214.146999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27
- XLogP3: 2.2
Experimental Properties
- Density: 1.036
- Boiling Point: 348.9°C at 760 mmHg
- Flash Point: 147.4°C
- Refractive Index: 1.541
- PSA: 27.03
2-(1-Benzylpiperidin-4-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM295605-5g |
2-(1-Benzyl-4-piperidyl)acetonitrile |
78056-67-4 | 95% | 5g |
$542 | 2021-06-16 | |
| Chemenu | CM295605-10g |
2-(1-Benzyl-4-piperidyl)acetonitrile |
78056-67-4 | 95% | 10g |
$916 | 2021-06-16 | |
| Alichem | A129000087-250mg |
(1-Benzylpiperidin-4-yl)acetonitrile |
78056-67-4 | 95% | 250mg |
$748.00 | 2023-09-01 | |
| Alichem | A129000087-500mg |
(1-Benzylpiperidin-4-yl)acetonitrile |
78056-67-4 | 95% | 500mg |
$960.40 | 2023-09-01 | |
| Alichem | A129000087-1g |
(1-Benzylpiperidin-4-yl)acetonitrile |
78056-67-4 | 95% | 1g |
$1786.10 | 2023-09-01 | |
| TRC | B131158-50mg |
2-(1-Benzylpiperidin-4-yl)acetonitrile |
78056-67-4 | 50mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B131158-100mg |
2-(1-Benzylpiperidin-4-yl)acetonitrile |
78056-67-4 | 100mg |
$ 70.00 | 2022-04-02 | ||
| TRC | B131158-500mg |
2-(1-Benzylpiperidin-4-yl)acetonitrile |
78056-67-4 | 500mg |
$ 250.00 | 2022-04-02 | ||
| Apollo Scientific | OR310033-500mg |
2-(1-Benzylpiperidin-4-yl)acetonitrile |
78056-67-4 | 500mg |
£186.00 | 2023-09-02 | ||
| Apollo Scientific | OR310033-1g |
2-(1-Benzylpiperidin-4-yl)acetonitrile |
78056-67-4 | 1g |
£250.00 | 2023-09-02 |
2-(1-Benzylpiperidin-4-yl)acetonitrile Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
78056-67-4 (2-(1-Benzylpiperidin-4-yl)acetonitrile) Related Products
- 1082951-20-9(1-Benzylpiperidine-4-carbonitrile hydrochloride)
- 62718-32-5(4-Piperidinecarbonitrile, 4-methyl-1-(phenylmethyl)-)
- 871727-15-0(4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4S)-rel-)
- 871727-16-1(4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-)
- 86945-27-9(1-Benzyl-4-(cyanomethyl)piperidine-4-carbonitrile)
- 346735-00-0(1-Benzylazepane-4-carbonitrile)
- 744195-35-5(2-(1-benzylpiperidin-4-yl)propanedinitrile)
- 62718-31-4(1-Benzyl-4-cyanopiperidine)
- 5562-20-9(2-(1-Benzylpiperidin-3-YL)acetonitrile)
- 91820-96-1(1-Benzylpiperidine-3-carbonitrile)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
